Cas no 1213481-96-9 ((3R)-3-amino-3-(pyridin-2-yl)propanamide)

• Product Name: (3R)-3-amino-3-(pyridin-2-yl)propanamide
• CAS No: 1213481-96-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5691330
• PubChem ID: 29060234
• Update Time: 2025-10-29

(3R)-3-amino-3-(pyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(pyridin-2-yl)propanamide
• 1213481-96-9
• EN300-1286510
• (3R)-3-AMINO-3-(2-PYRIDYL)PROPANAMIDE
• CS-0292781
• (R)-3-Amino-3-(pyridin-2-yl)propanamide
• AKOS010394746

• Inchi： 1S/C8H11N3O/c9-6(5-8(10)12)7-3-1-2-4-11-7/h1-4,6H,5,9H2,(H2,10,12)/t6-/m1/s1
• InChI Key： ZBRSERNJFMAHFZ-ZCFIWIBFSA-N
• SMILES： O=C(C[C@H](C1C=CC=CN=1)N)N

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 82Ų

Additional information on (3R)-3-amino-3-(pyridin-2-yl)propanamide

Professional Introduction to (3R)-3-amino-3-(pyridin-2-yl)propanamide (CAS No. 1213481-96-9)

(3R)-3-amino-3-(pyridin-2-yl)propanamide, with the CAS number 1213481-96-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the third carbon atom, along with the amide and pyridine functional groups, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure consists of a propanamide backbone substituted with a pyridine ring at the terminal nitrogen. This arrangement not only enhances its solubility and bioavailability but also allows for interactions with various biological targets. The pyridine moiety is particularly interesting as it can participate in hydrogen bonding and hydrophobic interactions, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of amide derivatives. Specifically, amides with chiral centers have shown promise in treating a variety of diseases, including neurological disorders and inflammatory conditions. The enantiomeric purity of (3R)-3-amino-3-(pyridin-2-yl)propanamide is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological profiles.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have been investigating its role in developing drugs that target specific enzymes and receptors involved in metabolic pathways. For instance, modifications to the pyridine ring have been explored to enhance binding affinity and selectivity towards therapeutic targets.

The synthesis of (3R)-3-amino-3-(pyridin-2-yl)propanamide involves multi-step organic reactions, including condensation reactions to form the amide bond and functional group transformations to introduce the pyridine moiety. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantiomeric purity. These methods are critical for producing pharmaceutical-grade materials that meet stringent regulatory standards.

One of the most promising applications of this compound is in the development of anti-inflammatory agents. The unique structural features of (3R)-3-amino-3-(pyridin-2-yl)propanamide allow it to interact with inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Preclinical studies have demonstrated its potential in reducing inflammation without causing significant side effects, making it a candidate for further clinical development.

In addition to its anti-inflammatory properties, (3R)-3-amino-3-(pyridin-2-yl)propanamide has shown promise in treating neurological disorders. The pyridine ring's ability to cross the blood-brain barrier suggests that it could be used to develop drugs that target central nervous system (CNS) disorders. Research is ongoing to explore its efficacy in conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

The compound's potential extends beyond inflammation and neurology; it has also been investigated for its antimicrobial properties. The amide group and pyridine moiety can disrupt bacterial cell membranes and interfere with essential metabolic processes, leading to reduced pathogenicity. This makes (3R)-3-amino-3-(pyridin-2-yl)propanamide a promising candidate for developing novel antibiotics or antimicrobial agents.

The chemical stability and pharmacokinetic profile of (3R)-3-amino-3-(pyridin-2-yl)propanamide are critical factors that influence its therapeutic potential. Studies have shown that this compound exhibits good stability under various conditions, including storage at room temperature and exposure to light. Furthermore, its bioavailability is enhanced by modifications that improve solubility and permeability across biological membranes.

In conclusion, (3R)-3-amino-3-(pyridin-2-yl)propanamide (CAS No. 1213481-96-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and drug design, make it a valuable asset in developing novel therapeutics for various diseases. Continued research and development efforts are expected to unlock its full therapeutic potential in the coming years.